Cas no 1220393-66-7 (5-(3E)-4-phenylbut-3-en-1-yl-1,3-oxazole)

• Product Name: 5-(3E)-4-phenylbut-3-en-1-yl-1,3-oxazole
• CAS No: 1220393-66-7
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD28679537
• CID: 5686722
• PubChem ID: 119083654
• Update Time: 2023-11-24

5-(3E)-4-phenylbut-3-en-1-yl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• EN300-21963486
• 1220393-66-7
• 5-[(3E)-4-phenylbut-3-en-1-yl]-1,3-oxazole
• 5-(3E)-4-phenylbut-3-en-1-yl-1,3-oxazole

• MDL： MFCD28679537
• Inchi： 1S/C13H13NO/c1-2-6-12(7-3-1)8-4-5-9-13-10-14-11-15-13/h1-4,6-8,10-11H,5,9H2/b8-4+
• InChI Key： PWSAPLMDIIHDGK-XBXARRHUSA-N
• SMILES： O1C=NC=C1CC/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų